To create highly sensitive semiconductor hydrogen sensors, nanosized tin dioxides with particle sizes of 5-6 and 10-11 nm have been obtained by the sol-gel method using various precursors, as well as Pd-doped materials on their base. The maximum sensitivity to the hydrogen microconcentrations has been found for the sensors based on the nanosized ex-oxalate SnO2 containing 0.24% palladium. High sensitivity of the obtained semiconductor sensors is explained by the significant influence of surface processes on their electrical resistance due to the smallest sizes of the SnO2 particles.

A method of obtaining a solid polymer electrolyte for lithium-ion batteries based on polyethylene oxide-containing (PEO) supramolecularly organized system segmented polyurethane – segmented oligourethane with LiClO4(PUU-OUU-LiClO4) is proposed. The introduction of LiClO4 into PUU-OUU leads to an extreme increase in the glass transition temperature and ionic conductivity by 1 and 2 orders of magnitude when compared to OUU-LiClO4 and PUU-LiClO4 systems (up to 2.0·10–4 S/cm at 60°C), respectively, which is associated with a change in the lithium-ion transport mechanism.

It is established that the effeciency of the hydrogen evolution from water–acetonitrile solutions of benzyl alcohol and a number of its derivatives under the action of visible light with the participation of crystalline graphite-like carbon nitride increases when electron-donating ability of the substituent in the para position of benzyl alcohol increases. The highest H2 evolution rate, 720 μmol·h–1·g–1 (quantum yield Φ = 22% at 405 nm), is achieved in solutions of 4-methoxybenzyl alcohol in the presence of 0.1 M HCl at 40 °C.

MnNaW/SiO2 oxide system based on a mesoporous silica matrix synthesized using tetraethoxysilane and cetyltrimethylammonium bromide as precursors were prepared and characterized by SEM/EDS, XRD, EPR, N2 adsorption-desorption measurements and studied in the oxidative conversion of methane (OCM). It is shown that MnNaW/SiO2 catalyst consists of MnOx, Na2WO4, MnWO4, and SiO2 phases. At the reaction temperature of 750-850°C the molten Na2WO4 phase covers the surface of crystalline SiO2, and the interaction of MnOx, Na2WO4 and SiO2 matrix forms “liquid glass”. It is assumed that Na1–yMnOx particles formed as a result of the interaction of the system components during catalyst formation and characterized by the presence of ion-radical lattice oxygen are catalytically active sites in the OCM process.

The theoretical principles of a spin transition phenomenon in pseudo-octahedral iron(II) complexes are summarized. The intrinsic transfer of electrons between d-orbitals of a central ion under the action of external factors and the corresponding changes in the structural, spectral, and magnetic characteristics of matter are considered. Cooperative interactions that lead to the appearance of hysteresis of physical properties have been studied in detail. Perspective areas of practical applications of compounds with spin transitions have been provided.

The acidity and basicity of MFe2O4 (M(II) = Fe, Mg, Mn, Zn) ferrites of the spinel structure have been characterized by temperature-programmed desorption of NH3 and CO2. It is shown that both medium-strength basic and acid sites play an important role in the process of acetone obtaining from ethanol over ferrites. The selectivity of ethanol conversion to acetone depends both on the acid–base properties of the surface and on the ability of the surface oxygen of ferrite to participate in the intermediate redox stages of formation and steam reforming of acetone.

The photoluminescence of bulk graphitic carbon nitride (g-C3N4), crystalline carbon nitride (CGCN) obtained by thermal treatment of g-C3N4 in LiCl and KCl melts, and CGCN treated with a lactic acid solution (AT-CGCN) has been studied. It has been established that the luminescent properties largely depend on their morphology and the presence of impurities as well as structural defects. It is shown that there is an antibatic dependence between the luminescence intensity and the photocatalytic activity of the samples in the ethanol oxidation reaction.

Available approaches for quantitative description of the complexation processes on the surfaces of oxides in solutions are analyzed. The equilibrium constants for adsorption interactions of a number of amino acids with titanium and cerium dioxides in aqueous solutions are determined using these approaches. The mechanism of sorption of amino acids on TiO2 and CeO2 is proposed and features of protein sorption on the oxide sorbents are specified.

The formation of supramolecular complexes of 3-methyl-sulfido-propoxycalix[4]arene-methylene-bis-phosphonic acid with seventeen amino acids in aqueous solutions has been studied and their stability coefficients have been determined by the method of high-performance liquid chromatography. The structures of the supramolecular complexes have been proposed by molecular modeling and the influence of structural factors (the stabilization of different conformations of the obtained complexes depending on amino acid nature: possibilities of the realization of hydrogen bonds and electrostatic interactions between different groups of the amino acids and calixarene) on the stability of the supramolecules has been shown.

Nanosized TiO2/ZrO2=1:1 composites have been obtained by mechanochemical, ultrasonic, and coprecipitation methods. It is shown that mechanochemical and ultrasonic treatments of a TiO2 and ZrO2 mixture lead to size reduction of oxide particles, changes in X-ray diffraction spectra, the formation of a mesoporous structure of TiO2/ZrO2 samples, and an increase in their photocatalytic activity in the reaction of Gesagard (prometryn) herbicide destruction in an aqueous medium when compared to a mechanical TiO2 and ZrO2 mixture. It is found that the sample obtained by coprecipitation is X-ray amorphous with a well-developed surface, however, it is significantly inferior to samples obtained by alternative methods in terms of photoactivity.